molecular formula C11H13BrO3 B8487020 3-(3-Bromo-4-methoxy-5-methylphenyl)propionic acid

3-(3-Bromo-4-methoxy-5-methylphenyl)propionic acid

Cat. No.: B8487020
M. Wt: 273.12 g/mol
InChI Key: BYPYQFUCCBMZPK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(3-Bromo-4-methoxy-5-methylphenyl)propionic acid is a useful research compound. Its molecular formula is C11H13BrO3 and its molecular weight is 273.12 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H13BrO3

Molecular Weight

273.12 g/mol

IUPAC Name

3-(3-bromo-4-methoxy-5-methylphenyl)propanoic acid

InChI

InChI=1S/C11H13BrO3/c1-7-5-8(3-4-10(13)14)6-9(12)11(7)15-2/h5-6H,3-4H2,1-2H3,(H,13,14)

InChI Key

BYPYQFUCCBMZPK-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=CC(=C1OC)Br)CCC(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 17.0 g (56.4 mmol) of ethyl 3-(3bromo-4-methoxy-5-methylphenyl)propionate in methanol (30 ml) was added a 8N aqueous solution of sodium hydroxide (200 ml). The mixture was stirred for 18 hours at room temperature. The reaction mixture was acidified with 5N HCl, which was subjected to extraction with chloroform. The extract solution was washed with brine, which was dried over anhydrous magnesium sulfate. The solvent was distilled off under reduced pressure to give 14.8 g (yield 96%) of the above-titled compound as an oily product.
Name
ethyl 3-(3bromo-4-methoxy-5-methylphenyl)propionate
Quantity
17 g
Type
reactant
Reaction Step One
[Compound]
Name
aqueous solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
200 mL
Type
reactant
Reaction Step One
Quantity
30 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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